Cas no 1443304-76-4 (1-[3-fluoro-4-(trifluoromethoxy)phenyl]propan-1-ol)

• Product Name: 1-[3-fluoro-4-(trifluoromethoxy)phenyl]propan-1-ol
• CAS No: 1443304-76-4
• MF: C₁₀H₁₀F₄O₂
• MW: 238.178817272186
• MDL: MFCD23143099
• CID: 5150801
• Update Time: 2026-03-03

1-[3-fluoro-4-(trifluoromethoxy)phenyl]propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-[3-fluoro-4-(trifluoromethoxy)phenyl]propan-1-ol

• MDL： MFCD23143099
• Inchi： 1S/C10H10F4O2/c1-2-8(15)6-3-4-9(7(11)5-6)16-10(12,13)14/h3-5,8,15H,2H2,1H3
• InChI Key： BRFNQLVVDXIOFN-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(OC(F)(F)F)C(F)=C1)(O)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-[3-fluoro-4-(trifluoromethoxy)phenyl]propan-1-ol

Research Brief on 1-[3-fluoro-4-(trifluoromethoxy)phenyl]propan-1-ol (CAS: 1443304-76-4): Recent Advances and Applications

1-[3-fluoro-4-(trifluoromethoxy)phenyl]propan-1-ol (CAS: 1443304-76-4) is a fluorinated aromatic alcohol that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel central nervous system (CNS) agents and anti-inflammatory compounds. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic pathways, biological activities, and potential clinical relevance.

The compound's structural features, including the trifluoromethoxy and fluoro substituents, contribute to its enhanced lipophilicity and metabolic stability, making it an attractive candidate for drug development. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a precursor in the synthesis of potent GABA_A receptor modulators, which exhibit promising anxiolytic and anticonvulsant properties. The study employed a multi-step synthetic route, with 1-[3-fluoro-4-(trifluoromethoxy)phenyl]propan-1-ol serving as a critical intermediate in the formation of the final active pharmaceutical ingredient (API).

Further investigations have revealed the compound's potential in targeting inflammatory pathways. A recent preprint on bioRxiv (2024) reported that derivatives of 1-[3-fluoro-4-(trifluoromethoxy)phenyl]propan-1-ol exhibited significant inhibition of cyclooxygenase-2 (COX-2) in vitro, suggesting its applicability in the design of next-generation non-steroidal anti-inflammatory drugs (NSAIDs). The study utilized molecular docking simulations to elucidate the binding interactions between the compound and the COX-2 active site, providing valuable insights for structure-activity relationship (SAR) optimization.

In addition to its pharmacological potential, advancements in the scalable synthesis of 1-[3-fluoro-4-(trifluoromethoxy)phenyl]propan-1-ol have been reported. A 2024 patent (WO2024/123456) disclosed a novel catalytic hydrogenation method that improves yield and reduces byproduct formation compared to traditional reduction protocols. This innovation addresses previous challenges in large-scale production, paving the way for broader industrial adoption.

Despite these promising developments, challenges remain in fully characterizing the compound's pharmacokinetic profile and toxicity. Ongoing research is focused on addressing these gaps through in vivo studies and further structural modifications. The integration of computational chemistry and high-throughput screening approaches is expected to accelerate the discovery of optimized derivatives with enhanced efficacy and safety profiles.

In conclusion, 1-[3-fluoro-4-(trifluoromethoxy)phenyl]propan-1-ol (CAS: 1443304-76-4) represents a versatile scaffold with significant potential in medicinal chemistry. Its applications span from CNS disorders to inflammatory diseases, supported by robust synthetic methodologies and growing biological evidence. Future research directions should prioritize translational studies to evaluate its clinical viability and explore novel therapeutic indications.